Cas no 2408938-37-2 (methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride)

• Product Name: methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride
• CAS No: 2408938-37-2
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5958552
• PubChem ID: 165671676
• Update Time: 2025-06-08

methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408938-37-2
• methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride
• EN300-7456907

• Inchi： 1S/C9H17NO2.ClH/c1-9(2,8(11)12-3)7(10)6-4-5-6;/h6-7H,4-5,10H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： SUTIVGWCXYYSAS-FJXQXJEOSA-N
• SMILES： Cl.O(C)C(C(C)(C)[C@H](C1CC1)N)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride

Methyl (3S)-3-Amino-3-Cyclopropyl-2,2-Dimethylpropanoate Hydrochloride: An Overview

Methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride (CAS No. 2408938-37-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a chiral center at the 3-position of the amino acid derivative. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutics.

The chemical structure of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride consists of a methyl ester group, an amino group, and a cyclopropyl ring, all attached to a central carbon atom. The presence of the chiral center at the 3-position imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Parkinson's disease and Alzheimer's disease. The cyclopropyl group and the chiral center contribute to its selective binding to target receptors, thereby enhancing its efficacy and reducing off-target effects.

In addition to its neurological applications, methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride has been extensively studied to understand its behavior in biological systems. It exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Metabolism primarily occurs in the liver through Phase I and Phase II reactions, leading to the formation of inactive metabolites that are excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation into its potential as a therapeutic agent.

In conclusion, methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate hydrochloride (CAS No. 2408938-37-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting neurological disorders and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential in these areas.